Cas no 58960-03-5 (7-Methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 7-Methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 58960-03-5
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD07658380
• CID: 340332
• PubChem ID: 458680
• Update Time: 2025-04-24

7-Methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1,2,3,4-tetrahydroquinoline
• Quinoline, 1,2,3,4-tetrahydro-7-methyl-
• 58960-03-5
• Z1166113428
• AM806405
• SCHEMBL3111834
• 1,2,3,4-tetrahydro-7-methquinoline
• MB04674
• H11139
• SYFXGQYGECZNFQ-UHFFFAOYSA-N
• MFCD07658380
• DTXSID10332546
• AKOS005601289
• A923836
• 7-methyl-1,2,3,4-tetrahydro-quinoline
• STK688712
• EN300-74126

• MDL： MFCD07658380
• Inchi： 1S/C10H13N/c1-8-4-5-9-3-2-6-11-10(9)7-8/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： SYFXGQYGECZNFQ-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2CCC1

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

7-Methyl-1,2,3,4-tetrahydroquinoline Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 7-Methyl-1,2,3,4-tetrahydroquinoline

7-Methyl-1,2,3,4-Tetrahydroquinoline: A Comprehensive Overview

The compound 7-Methyl-1,2,3,4-Tetrahydroquinoline (CAS No. 58960-03-5) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of tetrahydroquinolines, which are known for their unique structural properties and diverse applications. The 7-methyl substituent adds an additional layer of complexity to its chemical profile, making it a subject of interest for researchers exploring its potential in drug development and material science.

Recent studies have highlighted the importance of tetrahydroquinolines in medicinal chemistry. These compounds are often used as scaffolds for designing bioactive molecules due to their ability to interact with various biological targets. The 7-methyl derivative has been shown to exhibit promising activity in preclinical models, particularly in the context of neurodegenerative diseases and cancer. Researchers have employed advanced computational techniques to map the molecular interactions of 7-Methyl-1,2,3,4-Tetrahydroquinoline, providing insights into its potential therapeutic applications.

The synthesis of 7-Methyl-1,2,3,4-Tetrahydroquinoline involves a series of carefully orchestrated reactions that highlight the versatility of organic synthesis techniques. One common approach involves the use of palladium-catalyzed coupling reactions to construct the core tetrahydroquinoline structure. The introduction of the methyl group at the 7-position is achieved through precise alkylation or acylation steps. These methods not only ensure high yields but also allow for the exploration of structural analogs that may possess enhanced bioactivity.

From an environmental perspective, understanding the behavior of 7-Methyl-1,2,3,4-Tetrahydroquinoline in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid microbial degradation under aerobic conditions. However, further investigations are needed to fully understand its long-term environmental fate and potential risks.

In terms of industrial applications, 7-Methyl-1,2,3,4-Tetrahydroquinoline has found niche uses in specialty chemicals and advanced materials. Its ability to act as a precursor for more complex molecules makes it valuable in the synthesis of pharmaceutical intermediates and agrochemicals. Additionally, its unique electronic properties have led to exploratory studies in the field of optoelectronics.

Looking ahead, the continued exploration of 7-Methyl-1,2,3,Tetrahydroquinoline will undoubtedly yield new insights into its chemical behavior and practical applications. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic avenues while ensuring that its use remains sustainable and environmentally friendly.